Methyl-5-oxooxolan-2-yl]methyl 4-chlorobenzoate
CAS No.:
Cat. No.: VC19804948
Molecular Formula: C20H15Cl2FO6
Molecular Weight: 441.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H15Cl2FO6 |
|---|---|
| Molecular Weight | 441.2 g/mol |
| IUPAC Name | [(4R)-3-(4-chlorobenzoyl)oxy-4-fluoro-4-methyl-5-oxooxolan-2-yl]methyl 4-chlorobenzoate |
| Standard InChI | InChI=1S/C20H15Cl2FO6/c1-20(23)16(29-18(25)12-4-8-14(22)9-5-12)15(28-19(20)26)10-27-17(24)11-2-6-13(21)7-3-11/h2-9,15-16H,10H2,1H3/t15?,16?,20-/m1/s1 |
| Standard InChI Key | CTNZBYHJBWVNHD-ALLBUHFWSA-N |
| Isomeric SMILES | C[C@]1(C(C(OC1=O)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)F |
| Canonical SMILES | CC1(C(C(OC1=O)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)F |
Introduction
2.1. [(2R,3R,4R)-3-(4-Chlorobenzoyl)oxy-4-fluoro-4-methyl-5-oxooxolan-2-yl]methyl 4-chlorobenzoate
This compound, with a PubChem CID of 53304767, shares structural similarities with the compound of interest. It has a molecular weight of 441.2 g/mol and is characterized by its complex oxolan ring structure with chlorobenzoate groups .
| Property | Value |
|---|---|
| Molecular Weight | 441.2 g/mol |
| Molecular Formula | Not explicitly provided |
| IUPAC Name | [(2R,3R,4R)-3-(4-chlorobenzoyl)oxy-4-fluoro-4-methyl-5-oxooxolan-2-yl]methyl 4-chlorobenzoate |
2.2. [(4E)-2-(Hydroxymethyl)-4-[(4-methoxyphenyl)methylidene]-5-oxooxolan-2-yl]methyl 4-chlorobenzoate
This compound, with a PubChem CID of 145949968, features a different substituent on the oxolan ring but retains the 4-chlorobenzoate group. It has a molecular weight of 402.8 g/mol .
| Property | Value |
|---|---|
| Molecular Weight | 402.8 g/mol |
| Molecular Formula | C21H19ClO6 |
| IUPAC Name | [(4E)-2-(hydroxymethyl)-4-[(4-methoxyphenyl)methylidene]-5-oxooxolan-2-yl]methyl 4-chlorobenzoate |
Synthesis and Applications
Compounds with oxolan rings and chlorobenzoate groups are typically synthesized through multi-step reactions involving esterification and condensation processes. These compounds are of interest in medicinal chemistry due to their potential biological activities, such as antimicrobial or antiviral properties.
3.1. Synthesis Pathways
The synthesis of these compounds often involves starting materials like benzodioxole derivatives or methoxypropanoic acid. Reaction conditions, including temperature and solvent choice, are crucial for optimizing yield and purity.
3.2. Potential Applications
-
Pharmaceuticals: The presence of fluorinated groups and chlorobenzoate functionalities can enhance biological activity, making these compounds candidates for drug development.
-
Biological Interactions: These compounds may interact with enzymes or receptors, influencing cellular pathways.
Research Findings and Future Directions
While specific research findings on "Methyl-5-oxooxolan-2-yl]methyl 4-chlorobenzoate" are not available, related compounds have shown promise in various biological assays. Further studies are needed to explore their pharmacological properties and potential applications in medicine.
4.1. Analytical Techniques
Techniques like NMR spectroscopy and mass spectrometry are essential for confirming the structure and purity of synthesized compounds.
4.2. Future Research Directions
-
Biological Activity: Investigating the biological activity of these compounds against various targets.
-
Synthetic Optimization: Improving synthesis methods to enhance yield and purity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume